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Compound of Interest

Compound Name: 1-Methyl-2-pyrrolidineethanol

Cat. No.: B046732 Get Quote

In-Depth Technical Guide: 1-Methyl-2-
pyrrolidineethanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methyl-2-pyrrolidineethanol is a heterocyclic compound featuring a pyrrolidine ring

substituted with a methyl group at the nitrogen atom and an ethanol group at the second

carbon. It is a colorless to pale yellow liquid with a mild odor.[1] This compound is recognized

for its role as a key intermediate in the synthesis of various pharmaceuticals, most notably as a

precursor to the antihistamine Clemastine. It is also known as Clemastine Impurity 4 in

pharmacopeial contexts. Beyond its pharmaceutical applications, it finds use as a solvent and

stabilizer in various chemical formulations.[2]

Molecular Structure and Formula
The molecular structure of 1-Methyl-2-pyrrolidineethanol is characterized by a five-

membered saturated pyrrolidine ring. A methyl group is attached to the nitrogen atom (position

1), and a 2-hydroxyethyl group is attached to the carbon atom at position 2.

Molecular Formula: C₇H₁₅NO[3][4]

IUPAC Name: 2-(1-methylpyrrolidin-2-yl)ethanol[4]
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CAS Number: 67004-64-2[3][4]

Canonical SMILES: CN1CCCC1CCO[4]

InChI Key: FYVMBPXFPFAECB-UHFFFAOYSA-N[4]

Physicochemical Properties
A summary of the key physicochemical properties of 1-Methyl-2-pyrrolidineethanol is
presented in the table below for easy reference and comparison.

Property Value Reference

Molecular Weight 129.20 g/mol [4]

Appearance Clear yellow to brownish liquid [3]

Boiling Point 110-112 °C at 14 mmHg [3]

Density 0.951 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.4713 [3]

Flash Point 84 °C (closed cup)

Water Solubility Miscible [1]

pKa (Predicted) 15.03 ± 0.10 [1]

Synthesis and Experimental Protocols
The synthesis of 1-Methyl-2-pyrrolidineethanol has been approached through various

methods. A general and widely referenced method involves the reduction of a pyrrolidine-2-

acetate derivative.

Experimental Protocol: Reduction of Methyl 1-
methylpyrrolidine-2-acetate
This protocol describes the synthesis of 1-Methyl-2-pyrrolidineethanol via the reduction of

methyl 1-methylpyrrolidine-2-acetate using sodium borohydride.[3]
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Materials:

Methyl 1-methylpyrrolidine-2-acetate (5.0 g)

Methanol (50 mL)

Sodium borohydride (NaBH₄) (2.0 g)

Ethyl acetate (50 mL)

Water (50 mL)

Saturated saline solution

Anhydrous sodium sulfate

Procedure:

In a round-bottomed flask, dissolve 5.0 g of methyl 1-methylpyrrolidine-2-acetate in 50 mL of

methanol.[3]

Slowly add 2.0 g of sodium borohydride to the solution.[3]

Heat the reaction mixture to reflux and maintain for 12 hours.[3]

After the reaction is complete, remove the methanol by rotary evaporation under reduced

pressure.[3]

To the resulting residue, add 50 mL of ethyl acetate and 50 mL of water.[3]

Transfer the mixture to a separatory funnel, shake vigorously, and allow the layers to

separate.[3]

Collect the organic layer and wash it with saturated saline solution.[3]

Dry the organic layer over anhydrous sodium sulfate.[3]

Filter to remove the desiccant and concentrate the organic solvent under reduced pressure

to yield the final product, N-methyl-2-(2-hydroxyethyl)pyrrolidine (1-Methyl-2-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4441351.htm
https://www.benchchem.com/product/b046732?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pyrrolidineethanol), as a colorless liquid. The expected yield is approximately 3.5 g.[3]

Logical Workflow for the Synthesis of 1-Methyl-2-pyrrolidineethanol:

Synthesis Workflow of 1-Methyl-2-pyrrolidineethanol

Reaction Setup

Reaction

Workup and Purification

Dissolve Methyl 1-methylpyrrolidine-2-acetate in Methanol

Slowly add Sodium Borohydride

in a round-bottomed flask

Reflux for 12 hours

Heat

Remove Methanol via Rotary Evaporation

After completion

Add Ethyl Acetate and Water

Liquid-Liquid Extraction

Wash Organic Layer with Saturated Saline

Dry Organic Layer with Anhydrous Sodium Sulfate

Filter and Concentrate

1-Methyl-2-pyrrolidineethanol (Final Product)
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Click to download full resolution via product page

A flowchart illustrating the key steps in the synthesis of 1-Methyl-2-pyrrolidineethanol.

Biological Activity and Signaling Pathways
Current scientific literature does not indicate significant intrinsic biological activity or well-

defined signaling pathways for 1-Methyl-2-pyrrolidineethanol itself. Its primary relevance in a

biological context is as a crucial building block for the synthesis of pharmacologically active

molecules. For instance, its structure forms a core component of Clemastine, an H1 histamine

receptor antagonist. Therefore, its "biological effect" is indirect, enabling the creation of

compounds that do interact with specific biological targets. There is no evidence to suggest that

1-Methyl-2-pyrrolidineethanol directly modulates any signaling pathways in a manner

relevant to drug action.

Safety and Handling
1-Methyl-2-pyrrolidineethanol is classified as harmful if swallowed and causes skin and

serious eye irritation.[4] Appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or under a fume hood.

Conclusion
1-Methyl-2-pyrrolidineethanol is a valuable chemical intermediate with a well-defined

molecular structure and established physicochemical properties. The synthetic protocol

provided offers a reliable method for its preparation in a laboratory setting. While it does not

exhibit significant direct biological activity, its role as a precursor to important pharmaceuticals

underscores its importance in drug development and organic synthesis. Further research into

novel applications of this compound could be a potential area of exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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